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Compound of Interest

Compound Name: 1-Bromo-3-(2-bromoethyl)benzene

Cat. No.: B1315802 Get Quote

An In-depth Technical Guide to 1-Bromo-3-(2-
bromoethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Bromo-3-(2-bromoethyl)benzene, a halogenated aromatic compound with

potential applications in organic synthesis and drug discovery. This document details its

synthesis, reactivity, and key characteristics to support its use in research and development.

Physical and Chemical Properties
1-Bromo-3-(2-bromoethyl)benzene is a disubstituted benzene derivative with the chemical

formula C₈H₈Br₂. Its structure features a bromine atom and a 2-bromoethyl group attached to

the benzene ring at the meta position.

Table 1: Physical and Chemical Properties of 1-Bromo-3-(2-bromoethyl)benzene
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Property Value Source

Molecular Formula C₈H₈Br₂ --INVALID-LINK--

Molecular Weight 263.96 g/mol --INVALID-LINK--

CAS Number 40422-70-6 --INVALID-LINK--

IUPAC Name
1-Bromo-3-(2-

bromoethyl)benzene
--INVALID-LINK--

Boiling Point 77-78 °C at 0.1 mmHg --INVALID-LINK--

Density 1.725 g/mL at 25 °C --INVALID-LINK--

Refractive Index (n20/D) 1.595 --INVALID-LINK--

Canonical SMILES C1=CC(=CC(=C1)Br)CCBr --INVALID-LINK--

InChI Key
ZDWCLHJHUMKCQS-

UHFFFAOYSA-N
--INVALID-LINK--

Synthesis
A plausible and efficient synthetic route to 1-Bromo-3-(2-bromoethyl)benzene involves a two-

step process starting from bromobenzene. The first step is a Friedel-Crafts acylation to

introduce an acetyl group, followed by a reduction to form the ethyl side chain, yielding 1-

bromo-3-ethylbenzene. The second step is a selective benzylic bromination of the ethyl group.
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Bromobenzene 3-Bromoacetophenone

1. CH3COCl, AlCl3
(Friedel-Crafts Acylation) 1-Bromo-3-ethylbenzene

2. Zn(Hg), HCl
(Clemmensen Reduction) 1-Bromo-3-(2-bromoethyl)benzene

3. NBS, Initiator (e.g., AIBN or BPO), hv
(Benzylic Bromination)

Synthesis of 1-Bromo-3-ethylbenzene

Synthesis of 1-Bromo-3-(2-bromoethyl)benzene

Purification

Friedel-Crafts Acylation
of Bromobenzene

Clemmensen Reduction
of 3-Bromoacetophenone

Benzylic Bromination
of 1-Bromo-3-ethylbenzene

Workup and Distillation

Potential Reactions

1-Bromo-3-(2-bromoethyl)benzene

Nucleophilic Substitution
(at ethyl group)

Nu⁻

Elimination
(forms styrene derivative)

Base

Cross-Coupling
(at aromatic ring)

Pd catalyst, etc.
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[https://www.benchchem.com/product/b1315802#1-bromo-3-2-bromoethyl-benzene-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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